4-chloro-N'-[(1Z)-(4-{2-[4-(trifluoromethyl)piperidin-1-yl]ethoxy}phenyl)methylidene]benzohydrazide

• IUPAC Name: 4-chloro-N-[(Z)-[4-[2-[4-(trifluoromethyl)piperidin-1-yl]ethoxy]phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C22H23ClF3N3O2/c23-19-5-3-17(4-6-19)21(30)28-27-15-16-1-7-20(8-2-16)31-14-13-29-11-9-18(10-12-29)22(24,25)26/h1-8,15,18H,9-14H2,(H,28,30)/b27-15-
• InChI Key: PNLHNORRQFKKFF-DICXZTSXSA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)CCOC2=CC=C(C=C2)C=NNC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(CCC1C(F)(F)F)CCOC2=CC=C(C=C2)/C=N\NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H23ClF3N3O2
• Molecular Weight: 453.9 g/mol

Description

The compound “4-chloro-N’-[(1Z)-(4-{2-[4-(trifluoromethyl)piperidin-1-yl]ethoxy}phenyl)methylidene]benzohydrazide” is a chemical with the molecular formula C22H23ClF3N3O2 and a molecular weight of 453.89. It is offered by several suppliers for research purposes.

Scientific Research Applications

Synthesis and Chemical Properties

One study outlines the synthesis routes and chemical properties of related compounds, focusing on oxindole synthesis via palladium-catalyzed C-H functionalization, which is essential for medicinal chemistry synthesis. The paper discusses methodologies that could potentially apply to the synthesis of complex molecules like the one , emphasizing the importance of palladium catalysts in forming intricate organic structures (Magano et al., 2014).

Antimicrobial Activities

Another study investigates the antimicrobial activities of N'-substituted benzohydrazides, including compounds structurally related to "4-chloro-N'-[(1Z)-(4-{2-[4-(trifluoromethyl)piperidin-1-yl]ethoxy}phenyl)methylidene]benzohydrazide." It reports on the synthesis of these compounds and their evaluated efficacy against various bacterial and fungal strains. Such research highlights the potential application of these compounds in developing new antimicrobial agents (Shaikh, 2013).

Biological Evaluation for Prokinetic Agents

Further research has been conducted on Cinitapride-related benzimidazole derivatives for their anti-ulcerative activity, which indicates a broader application of benzohydrazide derivatives in creating prokinetic agents. Although not directly mentioning the compound of interest, this study suggests the structural framework's potential in therapeutic applications, particularly in gastrointestinal motility disorders (Srinivasulu et al., 2005).

Spin-Crossover Complexes Study

Research on iron(II) spin-crossover complexes with N₄O₂ coordination spheres, including benzohydrazides as ligands, demonstrates the compound's relevance in materials science. This study provides insights into the magnetic and photomagnetic properties of these complexes, which could have implications for developing new materials with specific magnetic behaviors (Zhang et al., 2010).